Cas no 1212979-70-8 (2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol)

• Product Name: 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol
• CAS No: 1212979-70-8
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 6377895
• PubChem ID: 66515309
• Update Time: 2025-08-04

2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol
• Benzeneethanol, β-amino-5-bromo-2-hydroxy-3-methoxy-, (βS)-
• (s)-2-(1-Amino-2-hydroxyethyl)-4-bromo-6-methoxyphenol
• 1212979-70-8
• 2-[(1S)-1-amino-2-hydroxyethyl]-4-bromo-6-methoxyphenol
• EN300-1912011
• CS-0353776
• AKOS015929828

• Inchi： 1S/C9H12BrNO3/c1-14-8-3-5(10)2-6(9(8)13)7(11)4-12/h2-3,7,12-13H,4,11H2,1H3/t7-/m1/s1
• InChI Key： DNSGEYWSPXGRGL-SSDOTTSWSA-N
• SMILES： [C@@H](C1C=C(Br)C=C(OC)C=1O)(N)CO

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.609±0.06 g/cm3(Predicted)
• Boiling Point: 422.3±45.0 °C(Predicted)
• pka: 8.49±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol

Professional Introduction to Compound with CAS No. 1212979-70-8 and Product Name: 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol

The compound identified by the CAS number 1212979-70-8 and the product name 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an amino group, a hydroxyethyl side chain, a bromine substituent, and a methoxy group, contributes to its diverse chemical reactivity and biological activity.

Recent research in the domain of bioactive molecules has highlighted the importance of chiral centers in determining the pharmacological properties of compounds. The stereochemistry at the (1S) position in the 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol molecule plays a crucial role in its interaction with biological targets. Studies have demonstrated that enantiomeric purity is essential for achieving optimal therapeutic efficacy and minimizing adverse effects. The precise stereochemical configuration of this compound underscores its potential as a lead candidate for further pharmacological investigation.

The structural framework of 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol exhibits characteristics that are highly relevant to modern drug discovery strategies. The amino group provides a site for hydrogen bonding interactions, which are critical for binding affinity to biological receptors. Additionally, the hydroxyethyl side chain introduces flexibility and solubility, enhancing the compound's pharmacokinetic profile. The bromine and methoxy substituents contribute to electronic modulation and further define the compound's reactivity in biochemical pathways.

In the context of current pharmaceutical research, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and synthetic techniques. High-throughput screening (HTS) and structure-based drug design (SBDD) have been instrumental in identifying promising candidates like 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol. These methodologies allow researchers to rapidly evaluate the biological activity of multiple derivatives, optimizing both potency and selectivity.

The bromine substituent in 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced bioavailability and metabolic stability. This feature makes them attractive for developing drugs with prolonged half-lives and improved therapeutic windows. Furthermore, the methoxy group contributes to lipophilicity, influencing membrane permeability and cellular uptake—a critical factor in drug delivery systems.

Recent publications have explored the potential of analogous compounds in treating various diseases, including inflammatory disorders and infectious diseases. The structural motif present in 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol aligns with known pharmacophores that interact with enzymes and receptors involved in these conditions. For instance, studies have shown that similar phenolic compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX).

The hydroxyethyl side chain in this compound not only enhances solubility but also provides a platform for further chemical modification. This versatility allows medicinal chemists to explore diverse derivatives with tailored properties, such as improved binding affinity or altered metabolic profiles. Such modifications are essential for optimizing lead compounds into viable drug candidates that meet stringent pharmacological requirements.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve high enantiomeric purity, ensuring that only one enantiomer is present in the final product. This is critical for minimizing off-target effects and ensuring therapeutic efficacy.

The role of computational modeling in understanding the interactions between 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol and biological targets cannot be overstated. Molecular docking studies have been used to predict binding affinities and identify key interaction sites on target proteins. These predictions guide experimental efforts by providing insights into how structural modifications may enhance binding potency or selectivity.

In conclusion, the compound with CAS number 1212979-70-8 and product name bold text: 2-(1S)-1-amino-2-hydroxyethyl-4-bromo-6-methoxyphenol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a valuable asset in developing novel therapeutic agents. Continued investigation into this molecule holds significant promise for addressing unmet medical needs across various therapeutic areas.